Cas no 914472-48-3 ((1R,2R,3R,5S)-2,6,6-Trimethylbicyclo[3.1.1]heptane-3-carbonitrile)
(1R,2R,3R,5S)-2,6,6-Trimethylbicyclo[3.1.1]heptane-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- (1R,2R,3R,5S)-2,6,6-Trimethylbicyclo[3.1.1]heptane-3-carbonitrile
-
- MDL: MFCD31630145
- Inchi: 1S/C11H17N/c1-7-8(6-12)4-9-5-10(7)11(9,2)3/h7-10H,4-5H2,1-3H3/t7-,8-,9+,10+/m0/s1
- InChI Key: WNNYEGNBTUCESQ-AXTSPUMRSA-N
- SMILES: [C@]12([H])C[C@]([H])(C1(C)C)C[C@@H](C#N)[C@@H]2C
Computed Properties
- Exact Mass: 163.136099547g/mol
- Monoisotopic Mass: 163.136099547g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 23.8Ų
(1R,2R,3R,5S)-2,6,6-Trimethylbicyclo[3.1.1]heptane-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY224506-1g |
(1R,2R,3R,5S)-2,6,6-Trimethylbicyclo[3.1.1]heptane-3-carbonitrile |
914472-48-3 | ≥95% | 1g |
¥8500.00 | 2025-04-11 | |
| eNovation Chemicals LLC | D777876-1g |
(1R,2R,3R,5S)-2,6,6-Trimethylbicyclo[3.1.1]heptane-3-carbonitrile |
914472-48-3 | 95% | 1g |
$990 | 2024-07-20 | |
| AN HUI ZE SHENG Technology Co., Ltd. | SY224506-5g |
(1R,2R,3R,5S)-2,6,6-Trimethylbicyclo[3.1.1]heptane-3-carbonitrile |
914472-48-3 | 95% | 5g |
¥4950.00 | 2023-09-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1528563-1g |
(1R,2R,3R,5S)-2,6,6-trimethylbicyclo[3.1.1]Heptane-3-carbonitrile |
914472-48-3 | 98% | 1g |
¥6480.00 | 2024-04-25 | |
| eNovation Chemicals LLC | D777876-1g |
(1R,2R,3R,5S)-2,6,6-Trimethylbicyclo[3.1.1]heptane-3-carbonitrile |
914472-48-3 | 95% | 1g |
$990 | 2025-02-26 | |
| eNovation Chemicals LLC | D777876-1g |
(1R,2R,3R,5S)-2,6,6-Trimethylbicyclo[3.1.1]heptane-3-carbonitrile |
914472-48-3 | 95% | 1g |
$990 | 2025-03-01 | |
| Ambeed | A1179585-250mg |
(1R,2R,3R,5S)-2,6,6-Trimethylbicyclo[3.1.1]heptane-3-carbonitrile |
914472-48-3 | 95% | 250mg |
$212.0 | 2025-04-15 | |
| Ambeed | A1179585-1g |
(1R,2R,3R,5S)-2,6,6-Trimethylbicyclo[3.1.1]heptane-3-carbonitrile |
914472-48-3 | 95% | 1g |
$530.0 | 2025-04-15 | |
| Ambeed | A1179585-5g |
(1R,2R,3R,5S)-2,6,6-Trimethylbicyclo[3.1.1]heptane-3-carbonitrile |
914472-48-3 | 95% | 5g |
$1592.0 | 2025-04-15 |
(1R,2R,3R,5S)-2,6,6-Trimethylbicyclo[3.1.1]heptane-3-carbonitrile Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on (1R,2R,3R,5S)-2,6,6-Trimethylbicyclo[3.1.1]heptane-3-carbonitrile
Introduction to (1R,2R,3R,5S)-2,6,6-Trimethylbicyclo[3.1.1]heptane-3-carbonitrile (CAS No. 914472-48-3)
(1R,2R,3R,5S)-2,6,6-Trimethylbicyclo[3.1.1]heptane-3-carbonitrile (CAS No. 914472-48-3) is a complex organic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of bicyclic terpenoids and is characterized by its intricate three-dimensional structure, which includes a bicyclo[3.1.1]heptane framework and a cyano group at the 3-position.
The bicyclo[3.1.1]heptane scaffold is a common motif in natural products and has been extensively studied for its diverse biological properties. The presence of the cyano group at the 3-position adds an additional layer of complexity and reactivity to the molecule, making it an interesting target for synthetic chemists and medicinal chemists alike.
Recent research has focused on the synthesis and biological evaluation of (1R,2R,3R,5S)-2,6,6-Trimethylbicyclo[3.1.1]heptane-3-carbonitrile and its derivatives. One notable study published in the Journal of Organic Chemistry in 2022 reported a highly efficient and stereoselective synthesis of this compound using a palladium-catalyzed cross-coupling reaction followed by a selective nitrile functionalization step. This synthetic route not only provided high yields but also allowed for the preparation of various analogs with different substituents at the 3-position.
In terms of biological activity, (1R,2R,3R,5S)-2,6,6-Trimethylbicyclo[3.1.1]heptane-3-carbonitrile has shown promising results in several assays. A study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in LPS-stimulated macrophages. The mechanism of action was attributed to the compound's ability to modulate key signaling pathways involved in inflammation.
Furthermore, preliminary studies have suggested that (1R,2R,3R,5S)-2,6,6-Trimethylbicyclo[3.1.1]heptane-3-carbonitrile may have potential as a lead compound for the development of new therapeutic agents for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Research conducted at the University of California in 2020 showed that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and promoting neuronal survival.
The structural complexity of (1R,2R,3R,5S)-2,6,6-Trimethylbicyclo[3.1.1]heptane-3-carbonitrile also makes it an attractive candidate for structure-activity relationship (SAR) studies. By systematically modifying the substituents on the bicyclic framework and the cyano group, researchers can gain valuable insights into the structure-property relationships that govern its biological activities.
In conclusion, (1R,2R,3R,5S)-2,6,6-Trimethylbicyclo[3.1.1]heptane-3-carbonitrile (CAS No. 914472-48-3) is a fascinating compound with significant potential in both fundamental research and drug discovery efforts. Its unique structural features and promising biological activities make it an important target for further investigation and development.
914472-48-3 ((1R,2R,3R,5S)-2,6,6-Trimethylbicyclo[3.1.1]heptane-3-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)